Cas no 2138335-72-3 (5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile)
2138335-72-3 structure
Product Name:5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
CAS No:2138335-72-3
MF:C11H6N4S
MW:226.25713968277
CID:6349629
PubChem ID:165744130
Update Time:2025-07-29
5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-738401
- 2138335-72-3
- 5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
- 5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
-
- Inchi: 1S/C11H6N4S/c12-6-8-2-3-10(16-8)9-7-14-15-5-1-4-13-11(9)15/h1-5,7H
- InChI Key: YAQDNTQERMPIDW-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1C1C=NN2C=CC=NC2=1
Computed Properties
- Exact Mass: 226.03131738g/mol
- Monoisotopic Mass: 226.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 82.2Ų
5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738401-0.05g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 0.05g |
$959.0 | 2025-03-11 | |
| Enamine | EN300-738401-0.1g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 0.1g |
$1005.0 | 2025-03-11 | |
| Enamine | EN300-738401-0.25g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 0.25g |
$1051.0 | 2025-03-11 | |
| Enamine | EN300-738401-0.5g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 0.5g |
$1097.0 | 2025-03-11 | |
| Enamine | EN300-738401-1.0g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 1.0g |
$1142.0 | 2025-03-11 | |
| Enamine | EN300-738401-2.5g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 2.5g |
$2240.0 | 2025-03-11 | |
| Enamine | EN300-738401-5.0g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 5.0g |
$3313.0 | 2025-03-11 | |
| Enamine | EN300-738401-10.0g |
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile |
2138335-72-3 | 95.0% | 10.0g |
$4914.0 | 2025-03-11 |
5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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